3-(3,5-dimethylisoxazol-4-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-(furan-2-yl)-2-methoxyethyl]propanamide
• InChI: InChI=1S/C15H20N2O4/c1-10-12(11(2)21-17-10)6-7-15(18)16-9-14(19-3)13-5-4-8-20-13/h4-5,8,14H,6-7,9H2,1-3H3,(H,16,18)
• InChI Key: LRFUZKGFTBYGRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NCC(C2=CC=CO2)OC
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

3-(3,5-dimethylisoxazol-4-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also referred to as DMAPF and is a derivative of isoxazole.

Scientific Research Applications

Pharmacokinetics and Pharmacodynamics

Pharmacokinetic and pharmacodynamic studies are fundamental in understanding how drugs are absorbed, distributed, metabolized, and excreted in the body, as well as their mechanisms of action. For instance, the study on the pharmacokinetics and pharmacodynamics of AM103, a novel 5-lipoxygenase-activating protein (FLAP) inhibitor, demonstrates how these properties are evaluated in healthy subjects, revealing dose-dependent inhibition of leukotriene production, which is linked to asthma and other inflammatory diseases (Bain et al., 2010).

Clinical Trials and Drug Efficacy

Clinical trials play a crucial role in assessing the efficacy and safety of new drugs. The pharmacokinetic study of a potent HIV-1 protease inhibitor, L-735,524, in human urine highlights the importance of identifying metabolites to understand drug metabolism and potential efficacy (Balani et al., 1995).

Drug Interaction Studies

Understanding the interaction between different drugs is crucial for developing safe and effective therapeutic regimens. The study on the interaction between 3,4-Methylenedioxymethamphetamine (Ecstasy) and paroxetine illustrates how drug interactions can influence the pharmacological effects and pharmacokinetics of drugs, impacting their efficacy and safety profiles (Farré et al., 2007).

Exploratory Research

Exploratory research in pharmacology often leads to the discovery of novel therapeutic applications or mechanisms of action for existing drugs. For example, the study on 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT) used in a naturalistic group setting suggests unintended improvements in depression and anxiety, showcasing the potential for repurposing substances for new therapeutic applications (Davis et al., 2019).